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Compound of Interest

(5-Bromopyridin-3-yl)(pyrrolidin-1-
Compound Name:
yl)methanone

Cat. No.: B1294134

Abstract

This technical document provides the calculated molecular weight and constituent atomic data
for the compound (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone. The data presented
herein is based on standard atomic weights and is intended for use by researchers, scientists,
and professionals in the field of drug development and medicinal chemistry. This compound is
noted for its use as a key intermediate in the synthesis of pharmaceutical compounds,
particularly in the development of kinase inhibitors.[1]

Molecular Identity and Structure

The compound is identified as (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone. Its structure
consists of a 5-bromopyridine ring linked to a pyrrolidine ring through a carbonyl group.

o Systematic Name: (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone
e Chemical Formula: C10H11BrN20[1][2][3]
e CAS Number: 1090388-79-6[2]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of the constituent atoms. The calculation
is based on the chemical formula C10H11BrN20 and the standard atomic weights provided by
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the International Union of Pure and Applied Chemistry (IUPAC).

The calculated molecular weight for (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone is
255.11 g/mol .[1][2][3]

Data Presentation: Atomic Weight Contribution

The following table summarizes the contribution of each element to the total molecular weight
of the compound.

Standard Total
Element Symbol Atomic Count Atomic Weight Contribution (
(g/mol) g/mol )
Carbon C 10 12.011 120.110
Hydrogen H 11 1.008 11.088
Bromine Br 1 79.904 79.904
Nitrogen N 2 14.007 28.014
Oxygen O 1 15.999 15.999

Total 25 255.115

Note: The final molecular weight is commonly rounded to two decimal places, yielding 255.11
g/mol .[1][2][3]

Experimental Protocols

Not applicable. The molecular weight presented in this document is a theoretical value
calculated from the chemical formula and standard atomic weights. It does not require an
experimental protocol for its determination.

Visualization

Not applicable. The request pertains to a single quantitative value (molecular weight). A
signaling pathway, experimental workflow, or logical relationship diagram is not relevant for the
presentation of this specific data point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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